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Compound of Interest

Compound Name: 7-Bromohept-1-yne

Cat. No.: B2833557 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 7-bromohept-1-yne as a

versatile bifunctional linker in chemical synthesis, with a focus on its application in the

development of Proteolysis Targeting Chimeras (PROTACs). Detailed protocols and

characterization data are provided to facilitate its use in research and drug discovery.

Introduction
7-Bromohept-1-yne is a valuable chemical building block featuring two distinct reactive

functional groups: a terminal alkyne and a primary alkyl bromide. This bifunctionality allows for

sequential or orthogonal chemical modifications, making it an ideal linker for connecting

different molecular entities. The alkyne group can readily participate in copper-catalyzed azide-

alkyne cycloaddition (CuAAC) or "click chemistry," as well as Sonogashira coupling reactions.

The bromo group serves as a reactive site for nucleophilic substitution reactions. These

properties have led to its use in various fields, including medicinal chemistry, materials science,

and bioconjugation.[1][2]

A significant application of 7-bromohept-1-yne is in the synthesis of PROTACs.[1][3][4]

PROTACs are heterobifunctional molecules that simultaneously bind to a target protein and an

E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target

protein. The linker component of a PROTAC is crucial as it dictates the distance and relative

orientation between the target protein and the E3 ligase, which in turn affects the efficiency of

protein degradation.
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Physicochemical Properties
A summary of the key physicochemical properties of 7-bromohept-1-yne is presented in Table

1.

Property Value Reference

Molecular Formula C₇H₁₁Br [3][5]

Molecular Weight 175.07 g/mol [3][6]

Appearance Pale yellow to light yellow oil [3]

Boiling Point 92 °C at 20 Torr [3]

Density 1.241 g/cm³ (predicted) [3]

Solubility
Chloroform (sparingly),

Methanol (sparingly)
[3]

Storage 2-8°C, sealed, dry [3][6][7]

Applications in Synthesis
The dual reactivity of 7-bromohept-1-yne makes it a versatile tool for synthetic chemists. The

alkyne can be functionalized through various coupling reactions, while the bromide allows for

the introduction of diverse functionalities via nucleophilic displacement.

PROTAC Synthesis
7-Bromohept-1-yne is a key component in the synthesis of PROTACs, such as the STAT6

degrader AK-1690.[3][4][8] In this context, the alkyne moiety is typically used to connect to one

of the binding ligands (e.g., for the target protein or the E3 ligase) via a click chemistry reaction,

while the alkyl bromide is used to attach the other ligand.
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Starting Materials

Synthetic Steps

7-Bromohept-1-yne

Reaction 1:
Coupling to E3 Ligase Ligand

E3_Ligase_Ligand Target_Protein_Ligand

Reaction 2:
Coupling to Target Protein Ligand

Linker-E3 Ligase Conjugate

Final PROTAC Molecule
(e.g., AK-1690)

Click to download full resolution via product page

Caption: General workflow for PROTAC synthesis using 7-bromohept-1-yne.

Experimental Protocols
Protocol for Synthesis of an Azide-Functionalized Linker
from 7-Bromohept-1-yne
This protocol describes the conversion of the bromide in 7-bromohept-1-yne to an azide, a

common step in preparing linkers for click chemistry.
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Materials:

7-Bromohept-1-yne

Sodium azide (NaN₃)

Dimethylformamide (DMF)

Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Dissolve 7-bromohept-1-yne (1.0 eq) in DMF.

Add sodium azide (1.5 eq) to the solution.

Stir the reaction mixture at room temperature for 12-24 hours, monitoring the reaction by

TLC or LC-MS.

Upon completion, dilute the reaction mixture with water and extract with dichloromethane

(3x).

Wash the combined organic layers with saturated aqueous NaHCO₃ solution and brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure to yield the crude 7-azidohept-1-yne.

Purify the product by flash column chromatography if necessary.

Expected Yield: 90-98%

Characterization Data (Exemplary):
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¹H NMR (CDCl₃, 400 MHz): δ 3.27 (t, J = 6.9 Hz, 2H), 2.20 (td, J = 7.1, 2.7 Hz, 2H), 1.95 (t, J

= 2.7 Hz, 1H), 1.68 – 1.55 (m, 4H), 1.53 – 1.42 (m, 2H).

¹³C NMR (CDCl₃, 101 MHz): δ 84.1, 68.3, 51.4, 28.7, 28.2, 26.3, 18.3.

Protocol for Copper-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC)
This protocol outlines a general procedure for the "click" reaction between an azide-

functionalized molecule and 7-bromohept-1-yne.

Reactants Reaction Conditions

Azide-containing
molecule

Cu(I) source
(e.g., CuSO₄/Sodium Ascorbate)

7-Bromohept-1-yne

1,4-Disubstituted Triazole Product

Solvent
(e.g., t-BuOH/H₂O)

Click to download full resolution via product page

Caption: Workflow for a typical Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

reaction.

Materials:

Azide-containing molecule (e.g., an E3 ligase ligand with an azide handle)

7-Bromohept-1-yne
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Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Sodium ascorbate

tert-Butanol (t-BuOH)

Water

Procedure:

Dissolve the azide-containing molecule (1.0 eq) and 7-bromohept-1-yne (1.1 eq) in a

mixture of t-BuOH and water (e.g., 1:1 v/v).

In a separate vial, prepare a fresh solution of sodium ascorbate (0.3 eq) in water.

In another vial, prepare a solution of CuSO₄·5H₂O (0.1 eq) in water.

Add the sodium ascorbate solution to the reaction mixture, followed by the CuSO₄·5H₂O

solution.

Stir the reaction vigorously at room temperature for 4-12 hours. Monitor the reaction

progress by TLC or LC-MS.

Upon completion, dilute the reaction with water and extract with an appropriate organic

solvent (e.g., ethyl acetate or DCM).

Wash the combined organic layers with water and brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure.

Purify the resulting triazole product by flash column chromatography.

Quantitative Data Summary (Typical Ranges):
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Parameter Value

Reactant Ratio (Azide:Alkyne) 1 : 1.1-1.5

Copper Catalyst Loading 1-10 mol%

Reducing Agent (e.g., Sodium Ascorbate)

Loading
10-50 mol%

Reaction Temperature Room Temperature

Reaction Time 2-24 hours

Typical Yield 70-95%

Conclusion
7-Bromohept-1-yne is a highly valuable bifunctional linker for the synthesis of complex organic

molecules. Its distinct reactive ends allow for controlled, sequential reactions, making it

particularly well-suited for the construction of PROTACs and other molecular architectures in

drug discovery and development. The provided protocols offer a starting point for researchers

to utilize this versatile building block in their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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